Cas no 88488-03-3 (2-(4-aminophenyl)ethane-1-sulfonamide)

• Product Name: 2-(4-aminophenyl)ethane-1-sulfonamide
• CAS No: 88488-03-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 3375762
• PubChem ID: 2337425
• Update Time: 2025-04-21

2-(4-aminophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANESULFONAMIDE, 4-AMINO-
• 2-(4-aminophenyl)ethane-1-sulfonamide
• 2-(4-amino-phenyl)-ethanesulfonic acid amide
• CHEMBL1616757
• SCHEMBL11166463
• 2-(4-amino-phenyl)-ethanesulfonicacidamide
• EN300-1629496
• 88488-03-3

• Inchi： 1S/C8H12N2O2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6,9H2,(H2,10,11,12)
• InChI Key： JLKZULIGZMBTPN-UHFFFAOYSA-N
• SMILES： C1(CCS(N)(=O)=O)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 200.06194880Da
• Monoisotopic Mass: 200.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines